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Compound of Interest

Compound Name: Thianthrene 5,10-dioxide

Cat. No.: B15195246

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic properties of thianthrene and
its oxidized derivatives, thianthrene 5-oxide (Th-O) and thianthrene 5,5-dioxide (Th-O2). The
information presented is supported by experimental data from various spectroscopic
techniques, offering valuable insights for the identification and characterization of these
compounds in research and development settings.

Spectroscopic Data Summary

The following table summarizes the key spectroscopic data obtained for thianthrene,
thianthrene 5-oxide, and thianthrene 5,5-dioxide.
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Spectroscopic
Technique

Thianthrene

Thianthrene 5-
Oxide (Th-O)

Thianthrene 5,5-
Dioxide (Th-02)

1H NMR (CDCls, &
ppm)

7.23 (m, 4H), 7.48 (m,
4H)[1]

7.41(t, J=7.6 Hz,
2H), 7.54 (t, )= 7.6
Hz, 2H), 7.61 (d, J =
7.6 Hz, 2H), 7.92 (d, J
= 7.8 Hz, 2H)[2]

~8.1-8.2 (M), ~7.7-7.8
(m)

13C NMR (CDCls, &
ppm)

127.6, 128.8, 133.6

124.6, 128.57, 128.58,
129.2, 130.0, 141.6[2]

Not explicitly found in

search results.

IR Spectroscopy

(cm™)

Aromatic C-H stretch:
>3000, Aromatic C-C
stretch: 1500-1600,
Out-of-plane C-H
bend: 600-800, Ring
deformations: 300-
500[3]

3049, 2915, 2847,
1434, 1248, 1117,
1075 (S=0 stretch),
1023, 748, 451[2]

Strong S=0 stretching

bands expected.

Mass Spectrometry
(m/z)

Molecular lon [M]*:
216[4]

Molecular lon [M]*:
232[5]

Molecular lon [M]*:
248[6]

UV-Vis Spectroscopy

(nm)

250, 300, 350

Not explicitly found in

search results.

Not explicitly found in

search results.

Oxidation Pathway of Thianthrene

The oxidation of thianthrene proceeds sequentially, first to thianthrene 5-oxide and then to

thianthrene 5,5-dioxide. This process involves the stepwise oxidation of the sulfur atoms within

the central dithiin ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Spectroscopic Comparison of Thianthrene and Its
Oxides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195246#spectroscopic-comparison-of-thianthrene-
oxides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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